![molecular formula C14H11F3N2O2 B3140305 2-(1-methyl-1H-pyrrol-2-yl)-2-oxo-N-[2-(trifluoromethyl)phenyl]acetamide CAS No. 477871-99-1](/img/structure/B3140305.png)
2-(1-methyl-1H-pyrrol-2-yl)-2-oxo-N-[2-(trifluoromethyl)phenyl]acetamide
Overview
Description
The compound “2-(1-methyl-1H-pyrrol-2-yl)-2-oxo-N-[2-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic heterocycle, like furan and imidazole . Pyrrole is known to be a biologically active scaffold possessing diverse activities . The compound also contains a trifluoromethyl group attached to a phenyl ring, and an acetamide group .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups. The pyrrole ring is a key structural feature, and the trifluoromethyl group attached to the phenyl ring and the acetamide group contribute to the overall structure .Scientific Research Applications
Stereochemistry and Pharmacological Profile Improvement
"2-(1-methyl-1H-pyrrol-2-yl)-2-oxo-N-[2-(trifluoromethyl)phenyl]acetamide" relates closely to the family of compounds explored for their central nervous system (CNS) effects, such as memory facilitation and cognitive function improvement. Studies have focused on the stereochemistry of related compounds, like phenylpiracetam and its methyl derivative, to understand the impact of stereocenters on biological properties. Enantiomerically pure compounds have been synthesized and evaluated, showing that specific configurations can significantly enhance pharmacological activity, justifying the necessity for drug substance purification to isolate the most effective stereoisomer (Veinberg et al., 2015).
Piracetam and Its Derivatives: Synthesis and Biological Activities
Piracetam, a nootropic drug and a cyclic derivative of γ-aminobutyric acid, improves learning, memory, and brain metabolism. It serves as a precursor or structural analog to compounds like "this compound," highlighting the importance of synthetic methodologies and biological activities associated with this class of compounds. The emphasis on piracetam and its derivatives underlines their potential in managing and treating various diseases, including CNS disorders, showcasing the broader application of such chemical structures in therapeutic development (Dhama et al., 2021).
Acetamide and Formamide Derivatives: Biological Effects Update
Research has extended into the toxicology and biological effects of acetamide, formamide, and their derivatives, including mono and dimethyl versions. These studies contribute significantly to understanding the commercial importance and biological consequences of exposure to such chemicals. The updated information on these chemicals, including those structurally related to "this compound," offers insights into their varied biological responses, which reflect both the material's biology and its usage. This knowledge aids in identifying the potential risks and benefits of using these compounds in various applications, including their pharmacological effects (Kennedy, 2001).
Future Directions
Pyrrole derivatives, including “2-(1-methyl-1H-pyrrol-2-yl)-2-oxo-N-[2-(trifluoromethyl)phenyl]acetamide”, have potential for further exploration due to their diverse biological activities . Future research could focus on synthesizing this compound and studying its biological activities and potential applications.
properties
IUPAC Name |
2-(1-methylpyrrol-2-yl)-2-oxo-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F3N2O2/c1-19-8-4-7-11(19)12(20)13(21)18-10-6-3-2-5-9(10)14(15,16)17/h2-8H,1H3,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAOVHFOWXUGINJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(=O)C(=O)NC2=CC=CC=C2C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401162093 |
Source
|
| Record name | 1-Methyl-α-oxo-N-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401162093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24822112 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
477871-99-1 |
Source
|
| Record name | 1-Methyl-α-oxo-N-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=477871-99-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methyl-α-oxo-N-[2-(trifluoromethyl)phenyl]-1H-pyrrole-2-acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401162093 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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